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Compound of Interest

Compound Name: a15:0-i15:0 PC

Cat. No.: B15593651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the proper and safe disposal

of a15:0-i15:0 PC (1-pentadecanoyl-2-(13-methyltetradecanoyl)-sn-glycero-3-phosphocholine).

As a phospholipid, a15:0-i15:0 PC is a critical component in various research and development

applications, including those related to the immunomodulatory properties of gut bacteria.

Adherence to correct disposal procedures is paramount for ensuring laboratory safety and

environmental compliance.

While specific safety data sheets (SDS) may classify certain phospholipid mixtures as non-

hazardous waste, it is crucial to consult the SDS for the particular product in use and to follow

all applicable local, state, and federal regulations.[1] This guide is intended to supplement, not

replace, institutional and regulatory requirements.

I. Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of a15:0-i15:0 PC is the first

step in its safe handling and disposal. The following table summarizes key quantitative data for

this compound.
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Property Value

Molecular Formula C₄₃H₈₆NO₈P

Molecular Weight 776.1 g/mol

Physical State Consult Product-Specific Information

Solubility Soluble in organic solvents

Storage Temperature
-20°C ± 4°C (in a glass container with a Teflon-

lined closure, under argon or nitrogen)[2]

II. Experimental Protocols for Safe Disposal
The following protocols provide detailed methodologies for the safe disposal of a15:0-i15:0 PC
from a laboratory setting. These steps are designed to minimize risk and ensure compliance.

A. Hazard Assessment

Review the Safety Data Sheet (SDS): Before handling, thoroughly review the manufacturer-

provided SDS for a15:0-i15:0 PC. The SDS contains critical information regarding potential

hazards, handling precautions, and emergency procedures.

Assess for Contamination: Determine if the a15:0-i15:0 PC waste has been mixed with any

hazardous materials, such as toxic solvents, radioactive isotopes, or biological agents. The

disposal route will be dictated by the most hazardous component of the mixture.

Consult Institutional EHS: Always consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance on chemical waste disposal.[3] They can

provide information on approved disposal vendors and facility-specific protocols.

B. Segregation and Collection of Waste

Non-Hazardous Waste Stream: If the a15:0-i15:0 PC and any associated materials (e.g.,

pipette tips, empty containers) are not contaminated with hazardous substances, they may

be eligible for disposal as non-hazardous laboratory waste.[1]
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Hazardous Waste Stream: If the a15:0-i15:0 PC is mixed with hazardous chemicals, it must

be disposed of as hazardous waste.

Use Designated Waste Containers: Collect a15:0-i15:0 PC waste in a clearly labeled,

sealed, and appropriate waste container. The container should be compatible with the

chemical properties of the waste. For organic solutions, use glass containers with Teflon-

lined closures.[2]

Labeling: The waste container must be labeled with the full chemical name ("a15:0-i15:0
PC") and the approximate concentration and volume. If mixed with other substances, all

components must be listed.

C. Disposal Procedure

Uncontaminated Solid Waste: Uncontaminated solid waste, such as paper towels or

absorbent pads used for minor spills of a non-hazardous a15:0-i15:0 PC solution, can

typically be disposed of in the regular laboratory trash, provided it does not pose a physical

hazard.

Uncontaminated Liquid Waste: For pure, uncontaminated a15:0-i15:0 PC in an organic

solvent, the solvent will likely dictate the disposal method. Many organic solvents are

considered hazardous waste. Do not pour organic solutions down the drain.[1]

Contaminated Waste: All waste containing a15:0-i15:0 PC mixed with hazardous materials

must be disposed of through your institution's hazardous waste program.

Empty Containers: Rinse empty a15:0-i15:0 PC containers with a suitable solvent. The

rinsate should be collected and disposed of as chemical waste. Once clean, the container

can often be recycled or disposed of as regular lab glass.

III. Visualized Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of a15:0-i15:0 PC.
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Caption: Disposal workflow for a15:0-i15:0 PC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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